Cas no 1338333-96-2 (ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate)

Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate is a fluorinated pyrazole derivative with potential applications in agrochemical and pharmaceutical research. Its structure features a trifluoromethyl-substituted phenoxy group, enhancing lipophilicity and metabolic stability. The chloro and fluoro substituents contribute to its reactivity and selectivity in chemical transformations. This compound serves as a versatile intermediate in synthesizing biologically active molecules, particularly in the development of herbicides and insecticides. Its ester functionality allows for further derivatization, facilitating the exploration of structure-activity relationships. The presence of multiple halogen atoms and a pyrazole core makes it a valuable scaffold for designing compounds with tailored physicochemical properties.
ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate structure
1338333-96-2 structure
Product Name:ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate
CAS No:1338333-96-2
MF:C13H9ClF4N2O3
MW:352.668776273727
CID:6322009
PubChem ID:131872404
Update Time:2025-10-17

ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1338333-96-2
    • Ethyl 3-(2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy)-1H-pyrazole-5-carboxylate
    • ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate
    • Inchi: 1S/C13H9ClF4N2O3/c1-2-22-12(21)9-5-10(20-19-9)23-11-7(14)3-6(4-8(11)15)13(16,17)18/h3-5H,2H2,1H3,(H,19,20)
    • InChI Key: UOBVIJWYVPWYNS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1OC1C=C(C(=O)OCC)NN=1)F

Computed Properties

  • Exact Mass: 352.0237825g/mol
  • Monoisotopic Mass: 352.0237825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 64.2Ų

ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D557355-1g
1H-Pyrazole-5-carboxylic acid, 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, ethyl ester
1338333-96-2 96%
1g
$1095 2024-05-25
eNovation Chemicals LLC
D557355-1g
1H-Pyrazole-5-carboxylic acid, 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, ethyl ester
1338333-96-2 96%
1g
$1095 2025-02-19
eNovation Chemicals LLC
D557355-1g
1H-Pyrazole-5-carboxylic acid, 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-, ethyl ester
1338333-96-2 96%
1g
$1095 2025-02-21

ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate Related Literature

Additional information on ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate

Introduction to Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate (CAS No. 1338333-96-2)

Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate, a compound with the CAS number 1338333-96-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of chloro, fluoro, and trifluoromethyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate have been extensively studied in recent years. The introduction of these fluorinated aromatic rings enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug development. Specifically, the trifluoromethyl group is known to improve binding affinity to biological targets, while the chloro and fluoro substituents contribute to selective interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel pyrazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate has been identified as a promising candidate in this regard. Studies have demonstrated its efficacy in inhibiting various enzymes and pathways associated with cancer cell proliferation. The compound's ability to modulate key signaling pathways such as MAPK and PI3K has been particularly noteworthy, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate has also been a subject of intense investigation. Preliminary studies indicate that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic therapeutic applications. Additionally, its metabolic stability suggests that it can be administered at lower doses without significant degradation, thereby reducing potential side effects.

The role of fluorine-containing compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological properties, including improved binding affinity, metabolic stability, and bioavailability. In the case of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate, the strategic placement of these fluorine atoms plays a crucial role in its biological activity. The fluoro substituent at the 6-position of the phenoxyl ring contributes to its interaction with biological targets, while the chloro group at the 2-position further enhances its binding specificity.

Ongoing research is exploring the potential applications of Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate in various therapeutic areas beyond oncology. Preliminary findings suggest that it may also exhibit anti-inflammatory properties by modulating key inflammatory pathways. This dual functionality makes it an attractive candidate for developing combination therapies that target both cancer and inflammation.

The synthetic route to Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate has been optimized for scalability and efficiency. The use of advanced synthetic methodologies ensures high yields and purity, making it suitable for preclinical and clinical studies. The compound's structural complexity does not deter chemists from developing efficient synthetic strategies, highlighting its importance in pharmaceutical research.

In conclusion, Ethyl 3-[2-chloro-6-fluoro-4-(trifluoromethyl)phenoxy]-1H-pyrazole-5-carboxylate (CAS No. 1338333-96-2) is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of chloro, fluoro, and trifluoromethyl substituents, contribute to its diverse biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, making it a cornerstone in modern drug development.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk